Cas no 2171894-22-5 (2-(trifluoromethyl)thiophen-3-ylmethanethiol)

• Product Name: 2-(trifluoromethyl)thiophen-3-ylmethanethiol
• CAS No: 2171894-22-5
• MF: C₆H₅F₃S₂
• MW: 198.229109525681
• CID: 5988677
• PubChem ID: 165722869
• Update Time: 2025-11-06

2-(trifluoromethyl)thiophen-3-ylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)thiophen-3-ylmethanethiol
• [2-(trifluoromethyl)thiophen-3-yl]methanethiol
• EN300-1288794
• 2171894-22-5

• Inchi： 1S/C6H5F3S2/c7-6(8,9)5-4(3-10)1-2-11-5/h1-2,10H,3H2
• InChI Key： AJXZEIPAPMBPSC-UHFFFAOYSA-N
• SMILES： S1C=CC(CS)=C1C(F)(F)F

Computed Properties

• Exact Mass: 197.97847699g/mol
• Monoisotopic Mass: 197.97847699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.2Ų

Additional information on 2-(trifluoromethyl)thiophen-3-ylmethanethiol

Introduction to 2-(trifluoromethyl)thiophen-3-ylmethanethiol (CAS No. 2171894-22-5)

2-(trifluoromethyl)thiophen-3-ylmethanethiol, identified by the Chemical Abstracts Service Number (CAS No.) 2171894-22-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds characterized by a sulfur-containing five-membered ring. The presence of a trifluoromethyl group and a thiol (-SH) functional group at the 3-position of the thiophene ring imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The trifluoromethyl group, known for its electron-withdrawing inductive effect and resonance stabilization, significantly influences the reactivity and electronic properties of the molecule. This moiety enhances the lipophilicity and metabolic stability of drug candidates, which is a critical factor in pharmaceutical design. Additionally, the thiol group serves as a versatile handle for further functionalization, enabling the synthesis of more complex structures through condensation, oxidation, or coupling reactions.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential as antimicrobial agents, antiviral agents, and anticancer agents. The structural motif of thiophene is frequently found in natural products and bioactive molecules, underscoring its importance in medicinal chemistry. The introduction of fluorine atoms into heterocyclic frameworks has further expanded the pharmacological potential of these compounds by modulating their binding affinity and selectivity.

2-(trifluoromethyl)thiophen-3-ylmethanethiol (CAS No. 2171894-22-5) represents an advanced building block for the synthesis of novel therapeutic agents. Its unique structure allows for diverse modifications, enabling chemists to tailor properties such as solubility, bioavailability, and target specificity. Researchers have leveraged this compound to develop new molecules with enhanced pharmacokinetic profiles and reduced toxicity.

One of the most compelling aspects of this compound is its role in the development of small-molecule inhibitors targeting enzyme-catalyzed processes. Thiophene derivatives have been shown to interact with various biological targets, including kinases, proteases, and other enzymes involved in disease pathways. The trifluoromethyl group enhances binding interactions by improving hydrophobicity and electronic complementarity with the enzyme active site. Meanwhile, the thiol group can participate in covalent bonding or form hydrogen bonds, further stabilizing the inhibitor-enzyme complex.

Recent studies have highlighted the utility of 2-(trifluoromethyl)thiophen-3-ylmethanethiol (CAS No. 2171894-22-5) in designing next-generation antiviral drugs. The compound’s ability to disrupt viral replication cycles or inhibit key viral enzymes makes it a promising candidate for treating emerging infectious diseases. Furthermore, its structural features allow for optimization against resistant strains by modifying substituents while retaining core pharmacophoric elements.

The synthesis of 2-(trifluoromethyl)thiophen-3-ylmethanethiol involves multi-step organic transformations that require precise control over reaction conditions. Common synthetic routes include Friedel-Crafts alkylation followed by thiolation or cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings to introduce the trifluoromethyl group at the desired position on the thiophene ring. Advances in catalytic systems have made these transformations more efficient and scalable, facilitating access to this compound for industrial applications.

The chemical reactivity of 2-(trifluoromethyl)thiophen-3-ylmethanethiol (CAS No. 2171894-22-5) also makes it valuable in materials science applications. For instance, its ability to undergo polymerization or form coordination complexes with metal ions opens doors for creating novel functional materials with applications in electronics, coatings, or sensors.

In conclusion,2-(trifluoromethyl)thiophen-3-ylmethanethiol (CAS No. 2171894-22-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features enable diverse applications in drug discovery, catalysis, and materials engineering. As research continues to uncover new synthetic methodologies and biological functions associated with thiophene derivatives,this compound will undoubtedly remain at the forefront of innovation.